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Compound of Interest

Compound Name: 2-Piperidinobenzothiazole

CAS No.: 2851-08-3

Cat. No.: B1605405

Get Quote

Foreword: Understanding the Physicochemical
Profile for Drug Discovery
In the landscape of modern drug discovery and development, a thorough understanding of a

compound's physicochemical properties is not merely a preliminary step but a cornerstone of a

successful research campaign. These properties govern a molecule's behavior from the

moment of formulation to its interaction with the biological target. For researchers, scientists,

and drug development professionals, an in-depth physicochemical profile of a molecule like 2-
piperidinobenzothiazole is critical for predicting its pharmacokinetic and pharmacodynamic

behavior, optimizing its formulation, and ensuring its efficacy and safety. This guide provides a

comprehensive technical overview of the core physicochemical properties of 2-
piperidinobenzothiazole, blending established analytical techniques with predictive

methodologies to offer a holistic understanding of this important chemical entity.
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2-Piperidinobenzothiazole is a heterocyclic compound featuring a benzothiazole core

substituted with a piperidine ring at the 2-position. This structural arrangement imparts a unique

combination of aromaticity, basicity, and lipophilicity, which are central to its chemical and

biological characteristics.

Molecular Formula: C₁₂H₁₄N₂S

Molecular Weight: 218.32 g/mol

The piperidine moiety introduces a basic nitrogen atom, significantly influencing the

compound's pKa and aqueous solubility. The benzothiazole ring system, with its fused benzene

and thiazole rings, contributes to the molecule's aromatic character and potential for π-π

stacking interactions, while also influencing its lipophilicity.

Synthesis and Structural Elucidation
The synthesis of 2-piperidinobenzothiazole can be achieved through several synthetic routes,

often involving the reaction of a 2-halobenzothiazole with piperidine or the cyclization of a

precursor molecule. A general synthetic approach is outlined below.

Experimental Protocol: Synthesis of 2-
Piperidinobenzothiazole

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-chlorobenzothiazole (1 equivalent) in a suitable solvent such as N,N-

dimethylformamide (DMF).

Addition of Reagents: Add piperidine (1.2 equivalents) and a non-nucleophilic base like

triethylamine (1.5 equivalents) to the reaction mixture.

Reaction Conditions: Heat the mixture to 80-100 °C and stir for 4-6 hours. Monitor the

reaction progress using thin-layer chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-

cold water.
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Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl

acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel to afford 2-piperidinobenzothiazole.

2-Chlorobenzothiazole
Piperidine

Triethylamine

Reaction
(80-100 °C, 4-6h)

DMF

Aqueous Work-up Ethyl Acetate
Extraction Column Chromatography 2-Piperidinobenzothiazole

Prepare Solution
(Co-solvent)

Titrate with HCl

Monitor pH

Plot pH vs. Volume

Determine Half-Equivalence Point

Calculate pKa
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Caption: Workflow for experimental pKa determination.

Lipophilicity (logP)
The octanol-water partition coefficient (logP) is a key measure of a compound's lipophilicity,

which influences its membrane permeability and plasma protein binding. The predicted high

logP value indicates that 2-piperidinobenzothiazole is a lipophilic molecule with a preference

for nonpolar environments.

System Preparation: Prepare a saturated solution of 2-piperidinobenzothiazole in a

biphasic system of n-octanol and water.

Equilibration: Shake the mixture vigorously to allow for partitioning between the two phases

and then allow the layers to separate.

Concentration Measurement: Determine the concentration of the compound in both the n-

octanol and water layers using a suitable analytical technique, such as UV-Vis spectroscopy

or HPLC.

Calculation: The logP is calculated as the logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

Solubility
The solubility of a compound in aqueous and organic solvents is a critical parameter for

formulation and bioavailability. Given its high predicted logP, 2-piperidinobenzothiazole is

expected to have low aqueous solubility but good solubility in organic solvents.

Implications for Drug Development
The physicochemical profile of 2-piperidinobenzothiazole suggests several key

considerations for its development as a potential therapeutic agent:

Bioavailability: The high lipophilicity and potential for ionization at physiological pH suggest

that the compound may have good membrane permeability and oral absorption. However, its

low aqueous solubility could be a limiting factor.
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Formulation: The low aqueous solubility may necessitate the use of formulation strategies

such as co-solvents, surfactants, or amorphous solid dispersions to enhance its dissolution

and bioavailability.

Target Engagement: The lipophilic nature of the molecule may favor its partitioning into lipid-

rich environments, which could be advantageous for targeting membrane-bound proteins or

receptors within the central nervous system.

Conclusion
This technical guide provides a comprehensive overview of the key physicochemical properties

of 2-piperidinobenzothiazole. By combining predictive modeling with established

experimental protocols, we have constructed a detailed profile that can guide further research

and development efforts. A thorough understanding and experimental validation of these

properties are essential for unlocking the full therapeutic potential of this promising molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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